Cas no 1955506-48-5 (4-(3-hydroxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride)

• Product Name: 4-(3-hydroxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride
• CAS No: 1955506-48-5
• MF: C₁₁H₁₄ClNO₃
• MW: 243.686762332916
• MDL: MFCD29054858
• CID: 5221438
• Update Time: 2025-05-21

4-(3-hydroxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(3-hydroxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride

• MDL： MFCD29054858
• Inchi： 1S/C11H13NO3.ClH/c13-8-3-1-2-7(4-8)9-5-12-6-10(9)11(14)15;/h1-4,9-10,12-13H,5-6H2,(H,14,15);1H
• InChI Key： WLPLXUBRPZXXLL-UHFFFAOYSA-N
• SMILES： C(C1CNCC1C1C=CC=C(O)C=1)(=O)O.Cl

4-(3-hydroxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(3-hydroxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride

4-(3-Hydroxyphenyl)Pyrrolidine-3-Carboxylic Acid Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1955506-48-5, known as 4-(3-hydroxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride, is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their potential therapeutic applications. The hydroxyphenyl group attached to the pyrrolidine ring introduces hydrophilic properties, while the carboxylic acid hydrochloride moiety contributes to its acidic nature, making it a versatile molecule for various chemical and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(3-hydroxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride through a combination of palladium-catalyzed coupling reactions and acidic workup steps. These methods not only enhance the purity of the compound but also facilitate its scalability for large-scale production. The compound's structure has been thoroughly characterized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring its structural integrity and reliability for further studies.

One of the most promising aspects of 4-(3-hydroxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride lies in its pharmacological profile. Preclinical studies have demonstrated its potential as a modulator of various cellular pathways, particularly those involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The hydroxyphenyl group is known to exhibit antioxidant properties, which may contribute to its neuroprotective effects. Additionally, the compound has shown moderate affinity for certain G-protein coupled receptors (GPCRs), suggesting its potential role in modulating neurotransmitter systems.

The carboxylic acid hydrochloride moiety in this compound plays a crucial role in its solubility and bioavailability. This feature is particularly advantageous for drug delivery applications, where solubility is a critical factor. Recent research has explored the use of this compound as a prodrug, where it can be metabolized into its active form upon administration. This approach not only enhances bioavailability but also reduces potential side effects associated with direct administration.

In terms of applications, 4-(3-hydroxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride has been investigated for its potential in anti-inflammatory and analgesic therapies. Studies conducted on animal models have shown that this compound exhibits anti-inflammatory activity comparable to nonsteroidal anti-inflammatory drugs (NSAIDs), with reduced gastrointestinal side effects. Furthermore, its ability to inhibit certain enzymes involved in pain signaling pathways makes it a compelling candidate for pain management therapies.

The synthesis and characterization of 4-(3-hydroxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride have been extensively documented in recent scientific literature. Researchers have also explored its stereochemical properties, which are essential for understanding its interactions with biological targets. The compound's enantiomers have been isolated and studied, revealing differences in their pharmacokinetic profiles and biological activities. This highlights the importance of stereochemistry in drug design and development.

Another area of interest is the use of this compound as a building block for more complex molecular architectures. Its modular structure allows for easy functionalization, enabling the creation of libraries of related compounds for high-throughput screening. This approach has been instrumental in identifying novel lead compounds with improved potency and selectivity.

In conclusion, 4-(3-hydroxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride (CAS No. 1955506-48-5) represents a valuable addition to the arsenal of tools available to researchers in medicinal chemistry and pharmacology. Its unique structure, coupled with promising pharmacological properties, positions it as a candidate for further exploration in drug discovery efforts targeting neurodegenerative diseases, inflammation, and pain management. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing medical science.